Cas no 940790-74-9 ([(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate)

• Product Name: [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate
• CAS No: 940790-74-9
• MF: C₁₅H₁₅ClN₂O₃
• MW: 306.744202852249
• CID: 5979904
• PubChem ID: 17468396
• Update Time: 2025-07-19

[(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Z19766266
• 940790-74-9
• EN300-26684574
• [(1-cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate
• AKOS033706572
• [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate

• Inchi： 1S/C15H15ClN2O3/c1-15(9-17,11-5-6-11)18-13(19)8-21-14(20)10-3-2-4-12(16)7-10/h2-4,7,11H,5-6,8H2,1H3,(H,18,19)
• InChI Key： GCCMIECICHIBHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=O)OCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 306.0771200g/mol
• Monoisotopic Mass: 306.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.2Ų

Additional information on [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate

Introduction to [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate (CAS No. 940790-74-9)

[(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate, with the CAS number 940790-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research and development. The unique combination of functional groups in its molecular structure, including a cyano group, a cyclopropylethyl moiety, and a carbamoyl moiety, contributes to its diverse chemical reactivity and potential biological activity.

The 3-chlorobenzoate component of the molecule is particularly noteworthy, as it introduces a halogen atom into the benzoate ring. Halogenated benzoates are well-documented for their role in various pharmacological applications, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of chlorine in the 3-chlorobenzoate group enhances the compound's lipophilicity and electronic properties, which can influence its interaction with biological targets. This feature makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel carbamoyl-containing compounds due to their broad spectrum of biological activities. The carbamoyl group in [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate is known to play a crucial role in modulating enzyme activity and receptor binding. This functionality has been explored in various therapeutic contexts, including anti-inflammatory, antiviral, and anticancer applications. The structural flexibility offered by the cyano group and the cyclopropylethyl side chain further enhances the compound's potential as a pharmacophore, allowing for fine-tuning of its biological profile through structural modifications.

One of the most compelling aspects of [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate is its potential as a lead compound for drug discovery. The integration of multiple pharmacologically relevant moieties into a single molecular framework provides a rich foundation for medicinal chemists to explore structure-activity relationships (SAR). Recent studies have demonstrated that compounds with similar structural motifs exhibit promising activities against various disease targets. For instance, derivatives of benzoate with cyano and carbamoyl groups have shown efficacy in inhibiting key enzymes involved in inflammatory pathways. This suggests that [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate could serve as a valuable starting point for developing novel therapeutics.

The synthesis of [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the cyano group via cyanation reactions, the formation of the cyclopropylethyl side chain through ring-closure metathesis or other cyclopropanation strategies, and the installation of the carbamoyl moiety via carbamoylation reactions. Each step must be meticulously controlled to avoid unwanted side products and to maintain the integrity of the target molecule.

From a computational chemistry perspective, [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate presents an interesting case for molecular modeling studies. The presence of multiple heteroatoms and functional groups makes it a complex system that can be analyzed using advanced computational techniques such as density functional theory (DFT), molecular dynamics (MD), and quantum mechanics/molecular mechanics (QM/MM) simulations. These methods provide insights into the compound's electronic structure, conformational landscape, and interactions with biological targets. Such information is invaluable for guiding experimental efforts and optimizing drug-like properties.

In conclusion, [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 3-chlorobenzoate (CAS No. 940790-74-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the cyano, cyclopropylethyl, and carbamoyl groups, combined with the electron-withdrawing effect of the 3-chlorobenzoate moiety, make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.